Cas no 1427013-01-1 (Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate)

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate is a pyrazole-based intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure features a reactive amino group and an ester functionality, enabling further derivatization for the development of biologically active compounds. The chloro substituent enhances electrophilic reactivity, while the 2,2-dimethylpropyl group contributes to steric stability. This compound is particularly valuable in the synthesis of heterocyclic frameworks due to its balanced reactivity and selectivity. High purity grades are available to ensure consistency in research and industrial processes. Proper handling under inert conditions is recommended to preserve its stability.

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate structure

1427013-01-1 structure

Product Name:Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate

CAS No:1427013-01-1

MF:C₁₁H₁₈ClN₃O₂

MW:259.732521533966

CID:5209125

Update Time:2025-06-28

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate
- Inchi： 1S/C11H18ClN3O2/c1-5-17-10(16)8-7(12)9(13)15(14-8)6-11(2,3)4/h5-6,13H2,1-4H3
- InChI Key： KPNPHCRKGALQRO-UHFFFAOYSA-N
- SMILES： N1(CC(C)(C)C)C(N)=C(Cl)C(C(OCC)=O)=N1

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 380.5±37.0 °C at 760 mmHg
Flash Point: 183.9±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR480025-1g	Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate	1427013-01-1		1g	£979.00	2023-08-31

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Additional information on Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate

Research Brief on Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate (CAS: 1427013-01-1)

Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate (CAS: 1427013-01-1) is a pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

The compound's unique structural features, including the 2,2-dimethylpropyl (neopentyl) group and the amino-chloro substitution pattern on the pyrazole ring, make it an attractive scaffold for medicinal chemistry optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for the synthesis of potent kinase inhibitors, showing promising activity against several cancer cell lines with IC50 values in the low micromolar range.

Recent synthetic methodology developments have improved the accessibility of this compound. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route starting from commercially available materials, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of this intermediate, making it more viable for pharmaceutical development.

Mechanistic studies have revealed that derivatives of Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate exhibit interesting biological activities through multiple pathways. Research indicates that these compounds can modulate inflammatory responses by inhibiting key enzymes in the arachidonic acid cascade, while also demonstrating selective cytotoxicity against certain cancer cell types through interference with cell cycle progression.

The compound's safety profile has been evaluated in preliminary toxicology studies. While the parent compound shows acceptable toxicity parameters in rodent models (LD50 > 500 mg/kg), researchers emphasize the need for careful structural optimization to improve the therapeutic index of its derivatives. Current structure-activity relationship (SAR) studies focus on modifying the ester group and exploring alternative substitutions at the 4-position of the pyrazole ring.

Looking forward, Ethyl 5-amino-4-chloro-1-(2,2-dimethylpropyl)pyrazole-3-carboxylate represents a versatile building block with significant potential in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and autoimmune disease indications. Further research is needed to fully explore its therapeutic potential and optimize its pharmacological properties for clinical development.